Ethyl 4-hydroxy-6-methoxyquinoline-3-carboxylate
Cat. No. B7738987
M. Wt: 247.25 g/mol
InChI Key: VNGGYIBIGOOVNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6](=[O:18])[c:7]([C:13](=[O:14])[O:15][CH2:16][CH3:17])[cH:8][nH:9][c:10]2[cH:11][cH:12]1.[CH3:22][CH2:23][OH:24].[ClH:21].[Na+:20].[OH-:19]>>[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6](=[O:18])[c:7]([C:13](=[O:14])[OH:15])[cH:8][nH:9][c:10]2[cH:11][cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1c[nH]c2ccc(OC)cc2c1=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc2[nH]cc(C(=O)O)c(=O)c2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
